![molecular formula C13H11F3N2O3S2 B5580324 N-methyl-4-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)-2-thiophenecarboxamide](/img/structure/B5580324.png)
N-methyl-4-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)-2-thiophenecarboxamide
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Description
N-methyl-4-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H11F3N2O3S2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.01631905 g/mol and the complexity rating of the compound is 534. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiandrogen Activity
A study explored the synthesis and structure-activity relationships of derivatives related to the compound , finding that certain members of the trifluoromethyl series exhibited partial androgen agonist activity. This indicates potential applications in treating androgen-responsive diseases (H. Tucker, J. W. Crook, G. Chesterson, 1988).
Nanofiltration Membranes
Novel sulfonated thin-film composite nanofiltration membranes were developed using a related compound, improving water flux and dye treatment capabilities. This research suggests its use in enhancing membrane-based water purification technologies (Yang Liu et al., 2012).
Organic Synthesis
The compound has been implicated in the synthesis of various organic molecules, such as the chemoselective introduction of the 9-Phenyl-9-fluorenyl protecting group into amines, acids, sulfonamides, and thiols, showcasing its versatility in organic chemistry (J. Soley, Scott D. Taylor, 2019).
Polyamide-Imides Synthesis
Research on the preparation and properties of new ortho-linked polyamide-imides bearing ether, sulfur, and trifluoromethyl linkages utilized a related compound. These materials exhibited outstanding solubility and thermal stability, making them suitable for high-performance applications (A. Shockravi et al., 2009).
Anticancer Compounds
A study synthesized novel nonproteinogenic amino acids, including derivatives of the compound, which could be potential building blocks for the development of new anticancer agents (L. Monteiro, Joanna Kołomańska, A. C. Suárez, 2010).
Properties
IUPAC Name |
N-methyl-4-[[3-(trifluoromethyl)phenyl]sulfamoyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2O3S2/c1-17-12(19)11-6-10(7-22-11)23(20,21)18-9-4-2-3-8(5-9)13(14,15)16/h2-7,18H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCFQTKCOXZELQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=CS1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.